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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B591352

Buergerinin B: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available scientific information
on Buergerinin B. It is important to note that research on this specific compound is limited.
The biological activities and pathways discussed are largely based on studies of the plant from
which it is derived, Scrophularia buergeriana, and other related iridoid glycosides. These
activities are not yet experimentally confirmed for Buergerinin B itself.

Core Identifiers and Chemical Properties

Buergerinin B is an iridoid derivative that has been isolated from the roots of Scrophularia
buergeriana.[1] Its chemical identifiers and key properties are summarized below.
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Identifier Type Data Reference
CAS Number 919769-83-8 2]
PubChem CID 91885076 [1]

(4aS,5R,7S,7aR)-4a,5,7-
trihydroxy-7-methyl-4,5,6,7a-

IUPAC Name [1]
tetrahydro-1H-

cyclopentajc]pyran-3-one

Molecular Formula CoH140s5 [1]

Molecular Weight 202.20 g/mol [1]
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Biological Activity and Therapeutic Potential: An
Extrapolation from Scrophularia buergeriana

Direct experimental evidence for the biological activity of Buergerinin B is not currently
available in published literature. However, the plant it is extracted from, Scrophularia
buergeriana, has been studied for its medicinal properties, particularly its neuroprotective
effects.[3][4]

Extracts of Scrophularia buergeriana, rich in iridoid glycosides, have demonstrated significant
neuroprotective activity against glutamate-induced toxicity in primary rat cortical cell cultures.[1]
[2] Other iridoid glycosides isolated from the same plant, such as E-harpagoside and 8-O-E-p-
methoxycinnamoylharpagide (MCA-Hg), have shown cognitive-enhancing activities in
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scopolamine-treated mice.[5] These effects are attributed to both anti-acetylcholinesterase and
antioxidant mechanisms.[5]

Given that Buergerinin B is an iridoid glycoside from this plant, it is plausible that it may share
similar neuroprotective properties. However, this remains to be experimentally validated.

Putative Signaling Pathways

As there are no specific studies on the signaling pathways modulated by Buergerinin B, a
hypothetical pathway is proposed based on the known neuroprotective effects of Scrophularia
buergeriana extracts. These extracts have been shown to protect neuronal cells from
glutamate-induced excitotoxicity.[1][2] A simplified, hypothetical signaling cascade is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Four new neuroprotective iridoid glycosides from Scrophularia buergeriana roots -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 3. mdpi.com [mdpi.com]

e 4. The genus Scrophularia: a source of iridoids and terpenoids with a diverse biological

activity - PMC [pmc.ncbi.nlm.nih.gov]

» 5. Cognitive-enhancing and antioxidant activities of iridoid glycosides from Scrophularia
buergeriana in scopolamine-treated mice - PubMed [pubmed.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Buergerinin B CAS number and identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591352#buergerinin-b-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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